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Compound of Interest

Compound Name: Buparvaquone

Cat. No.: B1221023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two key hydroxynaphthoquinone

compounds, Buparvaquone and Parvaquone, in the treatment of theileriosis, a tick-borne

protozoan disease affecting livestock. The information presented is collated from various

scientific studies to aid in research and development efforts.

Executive Summary
Buparvaquone, a second-generation hydroxynaphthoquinone, generally demonstrates

superior or equivalent efficacy to its predecessor, Parvaquone, in treating theileriosis in cattle.

[1][2][3] Clinical trials indicate higher recovery rates with Buparvaquone for Theileria annulata

infections and comparable efficacy for Theileria parva infections.[1][2] Furthermore,

Buparvaquone is effective at a significantly lower dosage and exhibits a more favorable

pharmacokinetic profile, with a longer elimination half-life, suggesting a more sustained

therapeutic effect.[4][5] However, the emergence of Buparvaquone resistance, primarily linked

to mutations in the parasite's cytochrome b gene, presents a growing concern.[6][7][8][9][10]

[11]

Quantitative Data Comparison
The following tables summarize key quantitative data from comparative studies on

Buparvaquone and Parvaquone.
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Table 1: Comparative Efficacy in Treating Theileriosis

Drug Species
Recovery
Rate (%)

Dosage
Number of
Animals

Country

Buparvaquon

e

Theileria

annulata
88.7%[1]

2.5 mg/kg (up

to 3 doses)[1]
73[1] Iran[1]

Parvaquone
Theileria

annulata
60.7%[1]

10 or 20

mg/kg (up to

3 doses)[1]

86[1] Iran[1]

Buparvaquon

e

Theileria

parva (ECF)
90%[2] Not specified 50[2] Kenya[2]

Parvaquone
Theileria

parva (ECF)
88%[2] Not specified 50[2] Kenya[2]

Table 2: Comparative Pharmacokinetics in Cattle

Parameter Buparvaquone Parvaquone

Dosage 2.5 mg/kg[4] 20 mg/kg[4]

Maximum Plasma

Concentration (Cmax)
0.102 +/- 0.030 µg/ml[4] 6.36 +/- 0.58 µg/ml[4]

Time to Cmax (Tmax) 3.17 +/- 0.39 h[4] 0.84 +/- 0.08 h[4]

Terminal Elimination Half-life

(t1/2)
26.44 +/- 2.81 h[4] 11.12 +/- 1.63 h[4]

Mechanism of Action
Both Buparvaquone and Parvaquone are hydroxynaphthoquinones that act by inhibiting the

parasite's mitochondrial electron transport chain.[12] The primary molecular target is the

cytochrome b (cytb) protein, specifically the Qo quinone-binding site.[13] By binding to this site,

the drugs disrupt the parasite's energy generation, leading to its death.[6][12] The emergence
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of resistance to Buparvaquone is often associated with non-synonymous point mutations in

the cytb gene.[6][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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